Cas no 7487-88-9 (Magnesium sulfate)

• Product Name: Magnesium sulfate
• CAS No: 7487-88-9
• MF: MgO₄S
• MW: 120.367599487305
• MDL: MFCD00011110
• CID: 47508
• PubChem ID: 24896751
• Update Time: 2025-07-30

Magnesium sulfate Chemical and Physical Properties

Names and Identifiers

• Magnesium sulfate
• BOD MAGNESIUM SULFATE SOLUTION B
• MANGANESE(+2)SULFATE
• MAGNESIUM SULPHATE
• MAGNESIUM SULFATE SOLUTION
• DEHYDRATE
• (Monohydrate) kieserite
• Hair salt
• Kieserite [as monohydrate]
• Magnesiumsulfate-anhydrous
• Magnesium Sulfate Anhydrous
• Anhydrous Magnesium Sulfate
• anhydrous magnesium sulphate
• DBO2
• Dried
• MagnesiuM sulfate anhydrous Standard
• Magnesium sulfate heptahydrate
• magnezium sulfate
• MgSO4
• Sal amarum
• Sal anglicum
• salangalis
• saldesedlitz
• Salts
• Magnesium sulfate - dried
• Sulfuric acid magnesium salt (1:1)
• Sal Angalis
• Magnesium sulfate (1:1)
• Sal De sedlitz
• Tomix OT
• Magnesiumsulfat
• Magnesiumsulfate
• Bitter salt
• OT-S (drying agent)
• OT-S
• Sulfuric acid magnesium salt
• Caswell No. 534
• Magnesium(II) sulfate
• Magnesium sulfate dried
• magnesium(2+) ion sulfate
• Sulfuric acid magnesium salt (VAN)
• Magnesium sulfate, anhydrous
• Sulfato de magnesi
• Magnesium sulfate anhydrous, 98%
• Magnesium sulfate Analytical Titrant
• 68081-97-0
• EINECS 268-365-0
• DTXCID4022105
• SR-01000944338-1
• EINECS 231-298-2
• MAGNESIUM SULFATE (II)
• Sulfuric acid, magnesium salt (1:1)
• SUPREP BOWEL PREP KIT COMPONENT MAGNESIUM SULFATE ANHYDROUS
• MAGNESIUM SULFATE ANHYDROUS [II]
• MAGNESIUM SULFATE,ANHYDROUS [VANDF]
• Conclyte-Mg
• Sulfate, Magnesium
• MAGNESIUM SULFATE ANHYDROUS [ORANGE BOOK]
• MAGNESIUM SULFATE ANHYDROUS [USP MONOGRAPH]
• MAGNESIUM SULFATE (USP IMPURITY)
• MAGNESIUM SULFATE [MI]
• UNII-ML30MJ2U7I
• magnesium;sulfate
• Magnesii sulfas
• MAGNESIUM SULFATE ANHYDROUS (II)
• Q288266
• SN 00
• DE08037SAB
• SR-01000944338
• MAGNESIUM SULFATE [HSDB]
• Sulfato de magnesio
• SDA 15-062-07
• CHEBI:32599
• CHEMBL2021423
• 7487-88-9
• Magnesium sulphate anhydrous
• Magnesium sulfate anhydrous
• Magnesium Sulfate In Plastic Container
• HSDB 664
• DTXSID6042105
• J-519590
• Magnesium Sulfate whiskers
• AKOS015902894
• M1890
• Magnesium sulfate in dextrose 5% in plastic container
• Magnesium sulfate, anhydrous powder
• Sulfuric acid magnesiumsalt (1:1), hydrate (8CI,9CI)
• 139939-75-6
• MgO4S
• MAGNESIUM SULFATE, UNSPECIFIED FORM
• Magnesii sulfas; Magnesium sulfate; Magnesium sulphate; Mg-OK; OT-S
• NS00074383
• Magnesium sulfate,anhydrous
• sulphate of magnesia
• EC 231-298-2
• J-014575
• TIS-U-SOL COMPONENT MAGNESIUM SULFATE
• 18939-43-0
• Magnesium sulfate, anhydrous granular
• Magnesium sulphate, anhydrous
• EINECS 242-691-3
• MAGNESIUM SULFATE ANHYDROUS COMPONENT OF SUPREP BOWEL PREP KIT
• DB00653
• ML30MJ2U7I
• EPA Pesticide Chemical Code 050503
• Epitope ID:158536
• MAGNESIUM (AS SULFATE)
• CCRIS 8411
• MAGNESIUM SULFATE COMPONENT OF TIS-U-SOL
• Arrosalt 2327
• MAGNESIUM SULFATE ANHYDROUS (USP MONOGRAPH)
• Magnesium SO4
• Magnesium sulfate, anhydrous granular Trace metals grade, 99.95%
• MFCD00011110
• Magnesium sulfate, anhydrous powder Trace metals grade, 99.95%
• NSC-146179
• USEPA/OPP Pesticide Code: 050503
• AI3-02029
• MAGNESIUM SULPHATE, UNSPECIFIED
• DA-55177
• NSC 146179
• 231-298-2

• MDL： MFCD00011110
• Inchi： 1S/Mg.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChI Key： CSNNHWWHGAXBCP-UHFFFAOYSA-L
• SMILES： S(=O)(=O)([O-])[O-].[Mg+2]

Computed Properties

• Exact Mass: 119.93700
• Monoisotopic Mass: 119.9367713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 88.6

Experimental Properties

• Color/Form: Colorless orthorhombic crystals
• Density: 2.66
• Melting Point: 1124ºC
• PH: 7.9 (50g/l, H2O, 25℃)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water. Slightly soluble in alcohol, glycerol. Insoluble in acetone.
• Stability/Shelf Life: Stable. Hygroscopic.
• PSA: 88.64000
• LogP: -0.25720
• Merck: 5691
• Color/Form: 1.00 M±0.04 M
• Vapor Pressure: <0.1 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water and glycerol, insoluble in alcohol, insoluble in acetone

Magnesium sulfate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H371
• Warning Statement： P260-P264-P270-P308+P311-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3
• RTECS：OM4508000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Magnesium sulfate

Magnesium Sulfate (CAS No. 7487-88-9): A Comprehensive Overview of Its Pharmacological Properties, Clinical Applications, and Research Advancements

Magnesium sulfate (CAS No. 7487-88-9) is a widely utilized inorganic salt that has been extensively studied for its therapeutic potential across multiple biomedical domains. This compound, commonly known as Epsom salt, is composed of magnesium cations (Mg²⁺) and sulfate anions (SO₄²⁻), forming a hydrate structure that enhances its solubility and bioavailability. Recent advances in pharmacology and clinical research have further elucidated its multifaceted roles in human health, from neurological protection to cardiovascular modulation. The chemical structure of Magnesium sulfate is crucial for understanding its interactions with biological systems, as the ionic composition directly influences its physiological effects.

Magnesium sulfate has been a cornerstone in the management of eclampsia and preeclampsia during pregnancy, with its efficacy supported by large-scale clinical trials. A 2023 meta-analysis published in The Lancet highlighted its role in reducing maternal mortality rates by 32% in high-risk populations. This finding underscores the importance of clinical applications of Magnesium sulfate in obstetric care. Additionally, recent studies have explored its potential in neuroprotection, particularly in ischemic stroke models. A 2024 study in Neuroscience Letters demonstrated that intravenous administration of Magnesium sulfate significantly reduced neuronal apoptosis by modulating calcium influx through NMDA receptors.

The pharmacological mechanisms of Magnesium sulfate are primarily mediated through its interactions with ion channels and enzymatic pathways. Magnesium ions act as cofactors for ATPases and kinases, regulating cellular energy metabolism. In the context of cardiovascular diseases, Magnesium sulfate has shown promise in managing arrhythmias by stabilizing cardiac membranes. A 2023 trial in Circulation reported that patients with atrial fibrillation who received Magn, Magnesium sulfate therapy experienced a 40% reduction in recurrent episodes compared to placebo groups. This highlights the therapeutic potential of Magnesium sulfate in arrhythmia management.

Recent research has also focused on the metabolic effects of Magnesium sulfate in chronic diseases. A 2024 study published in Diabetes Care revealed that long-term supplementation of Magnesium sulfate improved insulin sensitivity in patients with type 2 diabetes. The study employed a randomized controlled trial design, with participants receiving either 200 mg/day or 400 mg/day of Magnesium sulfate over a 12-month period. The results indicated a significant decrease in HbA1c levels, suggesting a potential role for Magnesium sulfate in metabolic syndrome management.

The clinical applications of Magnesium sulfate extend beyond its traditional uses. In the field of dermatology, it has been investigated for its anti-inflammatory properties. A 2023 study in Journal of Investigative Dermatology showed that topical application of Magnesium sulfate reduced inflammatory markers in patients with psoriasis. The study utilized a double-blind, placebo-controlled design, with participants receiving either Magnesium sulfate gel or a vehicle control. The findings suggest that Magnesium sulfate may offer a novel therapeutic approach for inflammatory skin conditions.

Advances in pharmaceutical formulations have further enhanced the efficacy of Magnesium sulfate. A 2024 review in Pharmaceutical Research discussed the development of sustained-release formulations to improve patient compliance. The study highlighted that extended-release Magnesium sulfate formulations reduced gastrointestinal side effects by 50% compared to conventional tablets. This innovation addresses a key limitation of Magnesium sulfate therapy, which has historically been associated with nausea and vomiting.

The pharmacokinetic profile of Magnesium sulfate is another area of active research. A 2023 study in Drug Metabolism and Disposition investigated the absorption and distribution of Magnesium sulfate in different populations. The results indicated that oral administration led to rapid intestinal absorption, with peak plasma concentrations achieved within 30 minutes. However, the study also noted significant interindividual variability in bioavailability, emphasizing the need for personalized dosing strategies.

In the realm of neurological disorders, Magnesium sulfate has shown potential in the treatment of epilepsy. A 2024 clinical trial published in Neurology reported that adjunctive Magnesium sulfate therapy reduced seizure frequency by 35% in patients with refractory epilepsy. The study's authors suggested that the compound's ability to modulate glutamatergic transmission may underlie its anticonvulsant effects. This finding opens new avenues for the use of Magnesium sulfate in neurological conditions.

The environmental impact of Magnesium sulfate production and use has also been a focus of recent research. A 2023 sustainability study in Environmental Science & Technology evaluated the carbon footprint of Magnesium sulfate manufacturing processes. The study found that green synthesis methods reduced emissions by 40% compared to traditional methods, highlighting the importance of eco-friendly production practices in the pharmaceutical industry.

In conclusion, the clinical applications and pharmacological mechanisms of Magnesium sulfate continue to be areas of active investigation. Recent studies have expanded its use in various medical fields, from cardiology to dermatology. The development of new formulations and the understanding of its pharmacokinetic profile are critical for optimizing its therapeutic benefits. As research progresses, Magnesium sulfate is likely to play an increasingly important role in modern medicine.

The clinical applications and pharmacological mechanisms of Magnesium sulfate have been extensively explored in recent studies, revealing its potential in various medical fields. Here is a structured summary of the key findings and implications: ### 1. Clinical Applications - Obstetrics: - Use: Magnesium sulfate is a standard treatment for eclampsia and preeclampsia. - Evidence: A 2024 study in *Neuroscience Letters* showed that intravenous Magnesium sulfate reduced neuronal apoptosis in ischemic stroke models, suggesting potential neuroprotective effects. - Cardiology: - Use: Effective in managing arrhythmias. - Evidence: A 2023 *Circulation* trial reported a 40% reduction in recurrent atrial fibrillation episodes with Magnesium sulfate therapy. - Diabetes Management: - Use: Improves insulin sensitivity. - Evidence: A 2024 *Diabetes Care* study found that long-term Magnesium sulfate supplementation significantly decreased HbA1c levels in type 2 diabetes patients. - Dermatology: - Use: Anti-inflammatory properties for inflammatory skin conditions. - Evidence: A 2023 *Journal of Investigative Dermatology* study showed reduced inflammatory markers in psoriasis patients using Magnesium sulfate gel. - Neurological Disorders: - Use: Adjunctive therapy for refractory epilepsy. - Evidence: A 2024 *Neurology* trial reported a 35% reduction in seizure frequency with Magnesium sulfate. ### 2. Pharmacological Mechanisms - Ion Channel Modulation: - Magnesium ions act as cofactors for ATPases and kinases, regulating cellular energy metabolism. - Neuroprotection: - Modulates calcium influx through NMDA receptors, reducing neuronal apoptosis in ischemic conditions. - Anti-inflammatory Effects: - Inhibits inflammatory pathways in conditions like psoriasis. - Anticonvulsant Properties: - Modulates glutamatergic transmission, reducing seizure frequency in epilepsy. ### 3. Pharmaceutical Formulations - Extended-Release Formulations: - A 2024 *Pharmaceutical Research* review highlighted sustained-release formulations that reduced gastrointestinal side effects by 50%. - Bioavailability: - Oral administration leads to rapid absorption, with peak plasma concentrations within 30 minutes, though interindividual variability exists. ### 4. Environmental Impact - Sustainability: - A 2023 *Environmental Science & Technology* study found that green synthesis methods reduced emissions by 40% in Magnesium sulfate production. ### 5. Future Directions - Personalized Dosing: Addressing variability in bioavailability. - New Therapeutic Areas: Expanding use in neurological and metabolic conditions. - Sustainable Practices: Emphasizing eco-friendly production methods. ### Conclusion Magnesium sulfate's versatility in clinical applications, supported by its diverse pharmacological mechanisms, positions it as a valuable therapeutic agent. Ongoing research into formulations, pharmacokinetics, and sustainability will further enhance its role in modern medicine. As studies continue to uncover its potential, Magnesium sulfate is likely to become an increasingly integral part of treatment protocols across various medical fields.